Cas no 1805353-80-3 (Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate
• CAS No: 1805353-80-3
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4874772
• Update Time: 2025-06-08

Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H5F3N2O2/c1-16-9(15)4-3-14-5(2-13)6(7(4)10)8(11)12/h3,8H,1H3
• InChI Key： FQMOHKCMQCCQFB-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CN=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate (CAS: 1805353-80-3)

Methyl 2-cyano-3-(difluoromethyl)-4-fluoropyridine-5-carboxylate (CAS: 1805353-80-3) is a fluorinated pyridine derivative that has recently gained attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential as a key building block for the development of novel pharmaceuticals and crop protection agents, owing to its ability to modulate physicochemical properties and enhance metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of kinase inhibitors targeting resistant mutations in oncology. Researchers utilized the difluoromethyl group to improve binding affinity to ATP pockets while maintaining selectivity. The fluoropyridine core was shown to enhance membrane permeability, addressing a common challenge in kinase inhibitor design. Computational docking studies further supported its role in stabilizing key protein-ligand interactions.

In agrochemical applications, patent filings from major crop science companies (2022-2023) reveal innovative uses of this intermediate in next-generation fungicides. The compound's fluorinated structure contributes to improved rainfastness and systemic movement in plants, while the cyano group enables novel modes of action against fungal pathogens. Field trials conducted in 2023 showed derivatives of this compound to be particularly effective against Fusarium species, with significantly lower application rates compared to conventional fungicides.

Recent synthetic methodology developments (2024) have addressed previous challenges in the large-scale production of this compound. A continuous flow chemistry approach published in Organic Process Research & Development achieved an 82% yield with excellent purity (>99%), representing a significant improvement over batch processes. This advancement is particularly relevant given the growing industrial demand for this intermediate, with market analysts projecting a 15% annual growth in its utilization through 2026.

Structural-activity relationship (SAR) studies have elucidated the critical role of each functional group in this molecule. The difluoromethyl moiety at the 3-position has been shown to significantly influence both lipophilicity and metabolic stability, while the 4-fluoro substitution pattern contributes to optimal molecular geometry for target binding. These insights are driving rational design approaches across multiple therapeutic areas, including CNS disorders and anti-infective agents.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where its fluorine atoms offer opportunities for ¹⁸F labeling. Preliminary results presented at the 2024 International Symposium on Radiopharmaceutical Sciences suggest promising characteristics for PET tracer development, with particular interest in oncology imaging applications. This represents an exciting new direction for applications of this versatile chemical scaffold.

As regulatory requirements for novel compounds become increasingly stringent, recent toxicological assessments of this intermediate have provided important safety data. A comprehensive 2023 GLP study established favorable toxicokinetic profiles for derivatives, supporting their advancement in both pharmaceutical and agrochemical pipelines. These findings are facilitating the compound's adoption across multiple development programs.